N'-[1-(5-bromo-2-thienyl)ethylidene]-3,4-dichlorobenzohydrazide

• IUPAC Name: N-[(E)-1-(5-bromothiophen-2-yl)ethylideneamino]-3,4-dichlorobenzamide
• InChI: InChI=1S/C13H9BrCl2N2OS/c1-7(11-4-5-12(14)20-11)17-18-13(19)8-2-3-9(15)10(16)6-8/h2-6H,1H3,(H,18,19)/b17-7+
• InChI Key: IDRBCLHATGFABF-REZTVBANSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=C(C=C1)Cl)Cl)C2=CC=C(S2)Br
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=C(C=C1)Cl)Cl)/C2=CC=C(S2)Br
• Molecular Formula: C13H9BrCl2N2OS
• Molecular Weight: 392.1 g/mol

Description

Synthesis Analysis

Compounds similar to “N'-[1-(5-bromo-2-thienyl)ethylidene]-3,4-dichlorobenzohydrazide” have been synthesized using various methods, including condensation reactions under specific conditions to achieve high yields and purity. For instance, the synthesis of related N′-(1-(aryl)ethylidene) hydrazides involves thermal methods and ultrasonic baths to enhance reaction rates and product yields (Aslam et al., 2013).

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity

  A study reported the synthesis of thienyl-triazine derivatives and evaluated their antimicrobial activity against various strains, including Staphylococcus aureus, Enterococcus faecalis, and Candida species. A significant level of activity was observed, indicating potential applications in combating microbial infections (Kaplancıklı et al., 2010).

• Anti-HIV and Cytotoxic Activities

  Research on the synthesis of novel N'-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides showed that some compounds exhibited potent anti-HIV-1 activity with minimal cytotoxicity, highlighting their potential as therapeutic agents against HIV-1 (Aslam et al., 2013).

• Anticancer Agents

  A novel series of benzothiazole acylhydrazones synthesized for anticancer evaluation showed that some derivatives exhibited promising anticancer activity against various cancer cell lines, indicating the therapeutic potential of these compounds in cancer treatment (Osmaniye et al., 2018).

• α-Glucosidase Inhibitory Potential

  A study on the synthesis of 1,3,4-oxadiazole derivatives with potent α-glucosidase inhibitory potential demonstrated that some compounds could serve as leads for developing new antidiabetic agents. These findings were supported by in silico studies, highlighting the compounds' therapeutic potential (Iftikhar et al., 2019).